Cas no 1797826-30-2 (2-({1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}amino)-N-(cyanomethyl)acetamide)

• Product Name: 2-({1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}amino)-N-(cyanomethyl)acetamide
• CAS No: 1797826-30-2
• MF: C₁₆H₁₇ClN₄OS
• MW: 348.850380659103
• CID: 6491812
• PubChem ID: 75504803
• Update Time: 2025-06-11

2-({1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}amino)-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethylamino]-N-(cyanomethyl)acetamide
• 1797826-30-2
• EN300-26688685
• 2-({1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}amino)-N-(cyanomethyl)acetamide
• Z1667792929
• AKOS033520598

• Inchi： 1S/C16H17ClN4OS/c1-10(20-9-14(22)19-8-7-18)15-11(2)21-16(23-15)12-3-5-13(17)6-4-12/h3-6,10,20H,8-9H2,1-2H3,(H,19,22)
• InChI Key： TXZMLORGVKDPOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C)=C(C(C)NCC(NCC#N)=O)S1

Computed Properties

• Exact Mass: 348.0811600g/mol
• Monoisotopic Mass: 348.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Additional information on 2-({1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}amino)-N-(cyanomethyl)acetamide

Introduction to 2-({1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}amino)-N-(cyanomethyl)acetamide (CAS No. 1797826-30-2)

2-({1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}amino)-N-(cyanomethyl)acetamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 1797826-30-2, has garnered attention due to its structural complexity and potential biological activities. The compound features a unique combination of heterocyclic rings, aromatic groups, and functional moieties that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-({1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}amino)-N-(cyanomethyl)acetamide consists of a thiazole ring substituted with a chlorophenyl group and a methyl group, connected to an ethylene chain that further extends into an amine group. This arrangement creates a versatile scaffold for interaction with biological targets. The presence of a cyanomethyl group on the acetamide moiety adds another layer of reactivity, potentially enabling various chemical modifications and bioconjugations.

In recent years, there has been a growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole compounds are known for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1797826-30-2 may contribute to unique pharmacological effects, making it a valuable subject for medicinal chemistry research. The chlorophenyl group, in particular, is often associated with enhanced binding affinity to biological receptors, which could be leveraged in the design of novel therapeutic agents.

The acetamide functional group is another key feature of this compound. Acetamides are frequently found in biologically active molecules due to their ability to form hydrogen bonds and interact with polar regions of target proteins. The cyanomethyl group further enhances the molecular diversity, providing opportunities for selective interactions with specific biological targets. This combination of structural elements suggests that 1797826-30-2 could exhibit multiple modes of action, making it a promising candidate for multitarget drug development.

Current research in pharmaceutical chemistry increasingly focuses on the development of small molecules that can modulate complex biological pathways. The complexity of 1797826-30-2 aligns well with this trend, as it offers multiple sites for interaction and potential modulation. Studies have shown that molecules with similar structural motifs can interfere with key enzymes and receptors involved in disease pathways. For instance, thiazole derivatives have been investigated for their potential in inhibiting kinases and other enzymes implicated in cancer progression.

The amine group in 1797826-30-2 also provides a site for further chemical modification, allowing researchers to explore various bioconjugation strategies. This flexibility is crucial for developing prodrugs or targeted delivery systems that can enhance the bioavailability and specificity of therapeutic agents. Recent advances in drug delivery technologies have highlighted the importance of such modifications in improving treatment outcomes.

In addition to its potential therapeutic applications, CAS No. 1797826-30-2 may also serve as a valuable tool in mechanistic studies. Understanding how such complex molecules interact with biological targets can provide insights into drug design principles and improve the development of future generations of drugs. Computational methods, such as molecular docking and simulation techniques, are increasingly being used to predict binding affinities and understand molecular interactions at an atomic level.

The cyanomethyl group in particular has been studied for its ability to participate in hydrogen bonding and hydrophobic interactions, which are critical for enzyme-substrate binding. By analyzing the interactions between 1797826-30-2 and potential target proteins, researchers can gain insights into how structural modifications influence binding affinity and selectivity. These insights are invaluable for designing molecules with improved pharmacological profiles.

From a synthetic chemistry perspective, the preparation of 1797826-30-2 presents interesting challenges due to its complex structure. However, recent advances in synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as cross-coupling reactions and palladium catalysis have enabled the formation of carbon-carbon bonds that are essential for creating the desired scaffold. These advancements have not only facilitated the synthesis of complex molecules like CAS No. 1797826-30-2 but also opened new avenues for drug discovery.

The future prospects of 1797826-30-2 are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic potential. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in translating this compound from laboratory research to clinical applications.